(2Z)-2-(2-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate (2Z)-2-(2-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC16365983
InChI: InChI=1S/C23H22O4/c1-15-7-5-6-10-17(15)13-21-22(24)19-12-11-18(14-20(19)27-21)26-23(25)16-8-3-2-4-9-16/h5-7,10-14,16H,2-4,8-9H2,1H3/b21-13-
SMILES:
Molecular Formula: C23H22O4
Molecular Weight: 362.4 g/mol

(2Z)-2-(2-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate

CAS No.:

Cat. No.: VC16365983

Molecular Formula: C23H22O4

Molecular Weight: 362.4 g/mol

* For research use only. Not for human or veterinary use.

(2Z)-2-(2-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate -

Specification

Molecular Formula C23H22O4
Molecular Weight 362.4 g/mol
IUPAC Name [(2Z)-2-[(2-methylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] cyclohexanecarboxylate
Standard InChI InChI=1S/C23H22O4/c1-15-7-5-6-10-17(15)13-21-22(24)19-12-11-18(14-20(19)27-21)26-23(25)16-8-3-2-4-9-16/h5-7,10-14,16H,2-4,8-9H2,1H3/b21-13-
Standard InChI Key RKQZWBIZNORGIJ-BKUYFWCQSA-N
Isomeric SMILES CC1=CC=CC=C1/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4CCCCC4
Canonical SMILES CC1=CC=CC=C1C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4CCCCC4

Introduction

Structural and Molecular Characteristics

Molecular Identity

  • IUPAC Name: [(2Z)-2-[(2-Methylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] cyclohexanecarboxylate

  • Molecular Formula: C₂₃H₂₂O₄

  • Molecular Weight: 362.4 g/mol

  • CAS Registry Number: 622791-47-3 .

The Z-configuration of the benzylidene double bond is critical for its stereochemical properties, as confirmed by its InChI key (RKQZWBIZNORGIJ-BKUYFWCQSA-N) . The cyclohexanecarboxylate moiety enhances lipophilicity, potentially influencing bioavailability and membrane permeability.

Spectral and Crystallographic Data

While crystallographic data for this specific compound is unavailable, related benzofuran derivatives exhibit planar benzofuran cores with dihedral angles between substituents and the aromatic system. For example, a structurally analogous compound, 5-cyclohexyl-2-methyl-3-phenylsulfonyl-1-benzofuran, displays a chair conformation in the cyclohexyl group and a dihedral angle of 78° between the benzofuran and phenyl rings .

Synthetic Pathways

General Strategies for Benzofuran Synthesis

Benzofurans are typically synthesized via cyclization or condensation reactions. A common approach involves:

  • Condensation: Reacting salicylaldehyde derivatives with α-haloketones under basic conditions to form 2-acylbenzofurans .

  • Cyclization: Intramolecular Wittig or Friedel-Crafts reactions to construct the furan ring .

Synthesis of the Target Compound

The synthesis of (2Z)-2-(2-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate likely proceeds through:

  • Formation of the Benzofuran Core: Condensation of 2-hydroxyacetophenone derivatives with chloroacetone.

  • Benzylidene Introduction: Reaction with 2-methylbenzaldehyde under acidic or basic conditions.

  • Esterification: Coupling the hydroxyl group at the 6-position with cyclohexanecarbonyl chloride .

A hypothetical reaction scheme is summarized below:

StepReactantsConditionsProduct
12-Hydroxy-5-nitroacetophenone + ChloroacetoneK₂CO₃, DMF, 80°C2-Acetyl-6-nitrobenzofuran
22-Acetyl-6-nitrobenzofuran + 2-MethylbenzaldehydeHCl, EtOH, reflux(Z)-2-(2-Methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-nitrate
3Nitro reduction + EsterificationH₂/Pd-C → Cyclohexanecarbonyl chloride, PyridineTarget compound

Applications in Materials Science

Polymer Stabilization

Benzofuran derivatives improve thermal stability in polymers. Incorporating this compound into polyesters or polyamides could enhance mechanical strength, as seen with similar structures .

Metal Complexation

The ketone and ester functionalities enable coordination with transition metals, making it a candidate for catalytic or sensing applications .

Future Research Directions

  • Mechanistic Studies: Elucidate the compound’s interaction with biological targets (e.g., kinases, DNA) using crystallography and molecular docking.

  • Structure-Activity Relationships (SAR): Modify substituents (e.g., cyclohexane ring, benzylidene group) to optimize potency and selectivity.

  • In Vivo Toxicity Profiling: Assess pharmacokinetics and safety in animal models.

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